
A Quantum Chemical Perspective on Dicopper
Chloride Trihydroxide: Structure, Stability, and

Reactivity

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Dicopper chloride trihydroxide

CAS No.: 1306-85-0

Cat. No.: B1250067

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Dicopper chloride trihydroxide, Cu₂(OH)₃Cl, is an inorganic compound of significant interest

across various scientific disciplines, from mineralogy and materials science to agriculture and

catalysis. Occurring naturally in several polymorphic forms, its structural and electronic

properties dictate its function and stability. This technical guide provides a comprehensive

overview of the quantum chemical studies performed to elucidate the intricate characteristics of

Cu₂(OH)₃Cl polymorphs. By leveraging computational methods like Density Functional Theory

(DFT), researchers have gained profound insights into bond geometries, thermodynamic

stability, electronic structure, and reaction mechanisms. This document summarizes key

quantitative data, details common computational protocols, and visualizes complex

relationships to serve as a foundational resource for professionals in research and

development.
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Introduction to Dicopper Chloride Trihydroxide
Dicopper chloride trihydroxide, also known as tribasic copper chloride (TBCC), is a green

crystalline solid that exists in several mineral forms, known as polymorphs.[1][2] The most

common of these are atacamite (orthorhombic), botallackite (monoclinic), paratacamite

(rhombohedral/trigonal), and clinoatacamite (monoclinic).[2][3][4] These compounds are formed

through the oxidation of copper sulfide minerals in saline, arid environments and are also

products of the corrosion of copper and bronze artifacts.[4][5]

Industrially, Cu₂(OH)₃Cl is synthesized for various applications. It serves as a potent

agricultural fungicide and bactericide, providing a controlled release of copper ions due to its

very low solubility in water.[2][6] It is also used as a source of copper in animal feed, as a

pigment, and as a catalyst in organic reactions and advanced oxidation processes for pollutant

degradation.[2][3][7]

For drug development professionals, understanding the coordination chemistry and electronic

structure of copper complexes is paramount. Copper is an essential trace element, but its

dysregulation is implicated in various diseases. Quantum chemical studies provide a

fundamental understanding of the stability and reactivity of copper compounds like Cu₂(OH)₃Cl,

which can inform the design of novel therapeutic agents or the assessment of toxicological

profiles. The catalytic activity of Cu₂(OH)₃Cl, particularly its ability to participate in Fenton-like

reactions generating reactive oxygen species, offers a parallel to biological redox processes

that are often targeted in drug discovery.[7][8]

Polymorphism and Crystal Structure
The polymorphic nature of Cu₂(OH)₃Cl is central to its study. All polymorphs are built from

distorted [Cu(OH)ₓClᵧ] octahedra, a direct consequence of the Jahn-Teller effect typical for

Cu(II) ions in an octahedral coordination environment.[1][2] The key distinction between the

polymorphs lies in the arrangement and connectivity of these octahedra.

Atacamite: This orthorhombic polymorph (space group Pnma) features a three-dimensional

framework of edge-sharing octahedra.[1][4][5] There are two distinct copper environments:

one Cu atom is coordinated to four OH groups and two Cl atoms ([Cu(OH)₄Cl₂]), while the

other is bonded to five OH groups and one Cl atom ([Cu(OH)₅Cl]).[1][9]
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Botallackite: This monoclinic polymorph (space group P2₁/m) consists of two-dimensional

sheets of edge-sharing [Cu(OH)₄Cl₂] and [Cu(OH)₅Cl] octahedra.[1][5] These sheets are

held together by weaker hydrogen bonds, making it the least thermodynamically stable of the

common polymorphs.[1][10]

Paratacamite: A rhombohedral (trigonal) polymorph that is often stabilized by the partial

substitution of copper with other divalent cations like zinc or nickel.[11][12] Its structure is

closely related to atacamite.

Clinoatacamite: A monoclinic polymorph that is considered the most thermodynamically

stable form.[1][13]

Thermodynamic data and spectroscopic studies indicate that the stability of these polymorphs

follows the order: clinoatacamite > atacamite > botallackite.[1] Botallackite often crystallizes

first as a metastable intermediate before converting to the more stable forms.[1][10]

Quantum Chemical Studies: A Deeper Insight
Quantum chemical calculations, particularly DFT, are indispensable for probing the properties

of Cu₂(OH)₃Cl at an electronic level. These studies provide data that complements

experimental findings and helps explain observed phenomena like structural preferences and

reactivity.

Structural Parameters and Geometric Data
Quantum chemical calculations can predict geometric parameters such as bond lengths and

angles with high accuracy. These theoretical values can be benchmarked against experimental

data from X-ray diffraction studies. The tables below summarize key experimental structural

data for atacamite and botallackite, which serve as a reference for computational validation.

Table 1: Selected Experimental Bond Distances for Atacamite (Cu₂(OH)₃Cl)
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Bond Atom Pair Distance (Å) Citation

Cu-OH Cu - O(H) 2.01 (mean) [1][9]

Cu-OH Cu - O(H) 2.36 [1][9]

Cu-Cl Cu - Cl 2.75 [1][9]

Cu-Cl Cu - Cl 2.76 [1][9]

Data derived from X-ray diffraction studies.

Table 2: Crystallographic Data for Cu₂(OH)₃Cl Polymorphs

Polymor
ph

Crystal
System

Space
Group

a (Å) b (Å) c (Å) β (°) Citation

Atacamit

e

Orthorh
ombic

Pnma - - - - [1][4]

Botallacki

te

Monoclini

c
P2₁/m 5.717 6.126 5.636 93.07 [1][14]

Clinoatac

amite

Monoclini

c
P2₁/n 6.144 6.805 9.112 99.55 [11]

| Paratacamite | Trigonal | R-3 | 13.654 | 13.654 | 14.041 | - |[15] |

Thermodynamic Stability and Electronic Properties
DFT calculations are used to determine the total energies of the different polymorphs, allowing

for a theoretical confirmation of their relative stabilities. A combined experimental and

theoretical study on atacamite has utilized DFT to derive a Hamiltonian describing its magnetic

properties, highlighting its nature as a system of anisotropic sawtooth chains with

antiferromagnetic ordering.[16] Similar studies on related trinuclear copper complexes have

shown that while minor variations exist in bond lengths and angles between polymorphs, their

packing patterns are clearly distinguishable and their relative energies can be calculated.[17]

For these complexes, gas-phase DFT calculations successfully predicted the densest

polymorph to be the most energetically stable.[17]
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Catalytic Activity: The Fenton-like Mechanism
Recent studies have highlighted the efficacy of Cu₂(OH)₃Cl as a heterogeneous Fenton-like

catalyst for mineralizing organic pollutants.[7][8] This process is of interest to drug development

professionals as it involves the generation of highly reactive hydroxyl radicals (HO•), a

mechanism relevant in oxidative stress and certain therapeutic strategies. Quantum chemical

calculations can help elucidate this mechanism by determining reaction energies and

identifying intermediates.

The proposed mechanism involves a redox cycle between Cu(II) and Cu(I).[7][8]

Complexation: Cu(II) on the catalyst surface forms a σ-complex with the target organic

molecule (e.g., phenol).[8]

Reduction: This complexation facilitates electron transfer, reducing Cu(II) to Cu(I). In the

presence of hydrogen peroxide (H₂O₂), Cu(II) can also be directly reduced to Cu(I).[8]

Oxidation & Radical Generation: The generated Cu(I) reacts with H₂O₂ to produce a hydroxyl

radical (HO•) and regenerates Cu(II).

Degradation: The highly reactive HO• attacks and mineralizes the organic substrate.

The overall efficiency is dependent on the polymorph, with phases containing a higher

percentage of surface Cu(I) showing greater activity.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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